Cas no 94714-46-2 (2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate))

• Product Name: 2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate)
• CAS No: 94714-46-2
• MF: C₁₀H₁₇N₃O₁₁P₂
• MW: 417.203004598618
• CID: 1987310
• PubChem ID: 443051
• Update Time: 2025-04-21

2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate) Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate)
• 2'-Deoxy-5-hydroxymethylcytidine-5'-diphosphate
• [(2R,3S,5R)-5-[4-amino-5-(hydroxymethyl)-2-oxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• CHEBI:835
• 2'-deoxy-5-hydroxymethylcytidine 5'-diphosphate
• SCHEMBL2926533
• diphosphoric acid mono-(5-hydroxymethyl-2'-deoxy-cytidin-5'-yl ester)
• Q27105365
• ((2R,3S,5R)-5-(4-Amino-5-(hydroxymethyl)-2-oxopyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• 94714-46-2
• 2(1H)-pyrimidinone, 4-amino-1-[2-deoxy-5-O-[hydroxy(phosphonooxy)phosphinyl]-beta-D-erythro-pentofuranosyl]-5-(hydroxymethyl)-
• DTXSID90332049
• Cytidine, 2'-deoxy-5-(hydroxymethyl)-, 5'-pyrophosphate
• 2'-deoxy-5-hydroxymethyl-CDP
• 2'-Deoxy-5-hydroxymethylcytidine 5'-diphosphoric acid
• DTXCID90283143
• ((2R,3S,5R)-5-(4-amino-5-(hydroxymethyl)-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl)methyl phosphono hydrogen phosphate
• 2'-Deoxy-5-hydroxymethylcytidine-5'-diphosphoric acid
• Diphosphate mono-(5-hydroxymethyl-2'-deoxy-cytidin-5'-yl ester)

• Inchi： 1S/C10H17N3O11P2/c11-9-5(3-14)2-13(10(16)12-9)8-1-6(15)7(23-8)4-22-26(20,21)24-25(17,18)19/h2,6-8,14-15H,1,3-4H2,(H,20,21)(H2,11,12,16)(H2,17,18,19)/t6-,7+,8+/m0/s1
• InChI Key： RQKDPSTWKKMBPM-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C(CO)=C2)N)=O)O1)O

Computed Properties

• Exact Mass: 417.034
• Monoisotopic Mass: 417.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 222Ų

Experimental Properties

• Density: 2.22
• Boiling Point: 789.6°C at 760 mmHg
• Flash Point: 431.3°C
• Refractive Index: 1.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic pyrophosphates